Cas no 1260675-84-0 (5-(trifluoromethoxy)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 5-(trifluoromethoxy)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1260675-84-0
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD18432485
• CID: 2604412
• Update Time: 2023-11-20

5-(trifluoromethoxy)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethoxy-1H-benzoimidazole-2-carbaldehyde
• 6-(trifluoromethoxy)-1H-1,3-benzodiazole-2-carbaldehyde
• 5-(trifluoromethoxy)-1H-1,3-benzodiazole-2-carbaldehyde
• 2-Formyl-5-trifluoromethoxy-1H-benzimidazole
• 6-(Trifluoromethoxy)1H-benzoimidazole-2-carbaldehyde
• 6-(trifluoromethoxy)-1H-benzo[d]imidazole-2-carbaldehyde

• MDL： MFCD18432485
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)16-5-1-2-6-7(3-5)14-8(4-15)13-6/h1-4H,(H,13,14)
• InChI Key： QDYUAFSFWVGEJY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)NC(C=O)=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 337.1±52.0 °C at 760 mmHg
• Flash Point: 157.6±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(trifluoromethoxy)-1H-1,3-benzodiazole-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles